Tert-butyl 4-[(6-bromopyridine-3-carbonyl)-methylamino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(6-bromopyridine-3-carbonyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24BrN3O3/c1-17(2,3)24-16(23)21-9-7-13(8-10-21)20(4)15(22)12-5-6-14(18)19-11-12/h5-6,11,13H,7-10H2,1-4H3
• InChI Key: QIMPTLPXUNAAAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C)C(=O)C2=CN=C(C=C2)Br
• Molecular Formula: C17H24BrN3O3
• Molecular Weight: 398.3 g/mol

Description

Tert-butyl 4-[(6-bromopyridine-3-carbonyl)-methylamino]piperidine-1-carboxylate is a chemical compound with the CAS Number: 2402829-72-3. It has a molecular weight of 384.27. It is in powder form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form methyl (ethyl) pyrazolo [4,3-b]pyridine-6-carboxylates, which were converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C16H22BrN3O3/c1-16(2,3)23-15(22)20-8-6-12(7-9-20)19-14(21)11-4-5-13(17)18-10-11/h4-5,10,12H,6-9H2,1-3H3,(H,19,21). The InChI key is JDQVKZVMIATPLF-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 384.27. It is a powder at room temperature.

Scientific Research Applications

Crystal Structure Exploration : X-ray studies have been utilized to explore the crystal structure of tert-butyl compounds similar to Tert-butyl 4-[(6-bromopyridine-3-carbonyl)-methylamino]piperidine-1-carboxylate. For instance, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate showed an axial orientation of the isobutyl side chain at the 6-position of the piperidine ring when crystallized from certain solvents. The molecular packing in these crystals was driven by strong hydrogen bonds, forming infinite chains in the crystal structure (Didierjean et al., 2004).

Intermediate in Drug Synthesis : Tert-butyl compounds have been reported as key intermediates in the synthesis of small molecule anticancer drugs. Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, for example, is an essential intermediate used in the synthesis of these drugs. The synthetic method for this compound was optimized for high yield, and its structure was confirmed by spectroscopic techniques (Zhang et al., 2018).

Synthesis of Biologically Active Compounds : The compound has been used in the synthesis of biologically active compounds like crizotinib. The synthesis process often involves multiple steps, and the yield and structural confirmation are important aspects of these studies. The structural confirmation is typically achieved through MS and 1HNMR spectrum analysis (Kong et al., 2016).

Synthetic Applications in Pharmacology : Some tert-butyl compounds have been developed as intermediates for the synthesis of nociceptin antagonists. The methods developed for these syntheses are often efficient and practical, aiming for large-scale operation to produce enantiomerically pure compounds (Jona et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.